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Abstract
Euxanthone, a naturally occurring xanthonoid with the CAS number 529-61-3, has garnered

significant scientific interest due to its diverse and potent biological activities. Isolated from

various plant species, particularly those of the Polygala and Cratoxylum genera, this compound

has demonstrated a wide spectrum of pharmacological effects, including anti-cancer, anti-

inflammatory, neuroprotective, and vasorelaxant properties.[1][2][3] This technical guide

provides an in-depth overview of Euxanthone, encompassing its physicochemical

characteristics, biological activities with corresponding quantitative data, detailed experimental

protocols for key assays, and an exploration of its underlying mechanisms of action, with a

focus on relevant signaling pathways. This document is intended to serve as a comprehensive

resource for researchers and professionals engaged in the fields of natural product chemistry,

pharmacology, and drug development.

Physicochemical Properties
Euxanthone, chemically known as 1,7-dihydroxyxanthen-9-one, is a yellow crystalline solid.[4]

Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 529-61-3 [5]

Molecular Formula C₁₃H₈O₄ [4]

Molecular Weight 228.20 g/mol [4]

Melting Point 240 °C [4][6]

Appearance Yellow powder/needles [4]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Poorly

soluble in water (6.882 mg/L @

25 °C est.).

XLogP3 2.8 [4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Biological Activities and Quantitative Data
Euxanthone exhibits a range of biological activities that are of significant interest for

therapeutic applications. The following tables summarize the available quantitative data for its

key pharmacological effects.

Anti-Cancer Activity
Euxanthone has demonstrated cytotoxic effects against various cancer cell lines.
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Cell Line Assay IC₅₀ (µM) Exposure Time Reference

A549 (Taxol-

resistant)
MTT > 200 48 h [1]

Osteosarcoma

(OS) cells
-

10-20 (inhibits

migration)
24 h [1]

KB
Resazurin

reduction
20.0 - [2]

KBv200
Resazurin

reduction
30.0 - [2]

Vasorelaxant Activity
Euxanthone induces vasorelaxation through multiple pathways.[2]

Condition Assay IC₅₀ (µM) Reference

High K⁺-induced

contraction

Rat thoracic aorta

relaxation
32.28 ± 1.73 [2]

Norepinephrine-

induced contraction

Rat thoracic aorta

relaxation
32.50 ± 2.15 [2]

PDBu-induced

contraction (in

presence of Ca²⁺)

Rat thoracic aorta

relaxation
20.15 ± 1.56 [2]

PDBu-induced

contraction (in

absence of Ca²⁺)

Rat thoracic aorta

relaxation
18.30 ± 1.62 [2]

Anti-Inflammatory and Neuroprotective Activities
While specific IC₅₀ or EC₅₀ values for Euxanthone's anti-inflammatory and neuroprotective

effects are not consistently reported in the readily available literature, studies have shown its

potential in these areas. For instance, Euxanthone has been shown to suppress the

production of pro-inflammatory cytokines and protect against sevoflurane-induced neurotoxicity.
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[7] Further quantitative studies are required to establish precise dose-response relationships

for these activities.

Mechanisms of Action and Signaling Pathways
Euxanthone exerts its biological effects by modulating several key signaling pathways. The

primary mechanisms identified involve the activation of Protein Kinase C (PKC) and the

Mitogen-Activated Protein Kinase (MAPK) pathways.

Protein Kinase C (PKC) Pathway
Euxanthone has been shown to differentially activate various PKC isoforms, with a remarkable

selectivity for PKC-ζ.[8] This activation is crucial for some of its observed biological effects,

including its vasorelaxant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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